![molecular formula C18H18N4O2S B2570749 (E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol CAS No. 686284-60-6](/img/structure/B2570749.png)
(E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol
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Overview
Description
(E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol, also known as MTPT, is a powerful and versatile chemical compound that is widely used in scientific research. It is a member of the triazole family, and its unique structure and properties make it a valuable tool for a variety of applications.
Scientific Research Applications
(E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol has a wide range of applications in scientific research. It is used as a reagent for the synthesis of various organic compounds, such as thiophenes, thioureas, and other heterocyclic compounds. It is also used as a catalyst for the synthesis of polymers and as a ligand for metal complexes. In addition, this compound has been used in the synthesis of small molecules, such as drugs and dyes, as well as in the synthesis of organic semiconductors.
Mechanism of Action
(E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol has a unique structure that allows it to act as a ligand for metal complexes. It is able to form strong coordination bonds with metals, such as copper, iron, and zinc, which allows it to be used as a catalyst for a variety of reactions. In addition, this compound can act as a Lewis acid, which allows it to react with Lewis bases, such as amines, to form stable complexes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, as well as to have anti-inflammatory and antioxidant properties. In addition, this compound has been shown to have an inhibitory effect on certain enzymes, such as cyclooxygenase-2, which is involved in the production of pro-inflammatory substances.
Advantages and Limitations for Lab Experiments
(E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol is a powerful and versatile compound that is widely used in scientific research. It has a number of advantages, such as its low cost, high reactivity, and its ability to form strong coordination bonds with metals. However, it also has some limitations, such as its low solubility in water and its tendency to form unwanted byproducts.
Future Directions
The potential applications of (E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol are still being explored, and there are a number of future directions that could be pursued. One potential application is in the synthesis of drugs, as this compound could be used as a catalyst for the synthesis of small molecules. In addition, this compound could be used to develop new materials, such as organic semiconductors, or as a ligand for metal complexes. Finally, this compound could be used to study the biochemical and physiological effects of various compounds, as well as to develop new drugs and treatments.
Synthesis Methods
(E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol is synthesized through a multistep process involving the reaction of 2-amino-4-methyl-5-(3-methoxy-4-phenethoxybenzylidene)thiazole with potassium thiocyanate in aqueous solution. The reaction is then followed by a series of purifications and recrystallizations to obtain the desired product.
properties
IUPAC Name |
4-[(E)-[3-methoxy-4-(2-phenylethoxy)phenyl]methylideneamino]-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2S/c1-23-17-11-15(12-20-22-13-19-21-18(22)25)7-8-16(17)24-10-9-14-5-3-2-4-6-14/h2-8,11-13H,9-10H2,1H3,(H,21,25)/b20-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GASNOXNENRWNEO-UDWIEESQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NN2C=NNC2=S)OCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=N/N2C=NNC2=S)OCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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